Cas no 107879-46-9 (1H-Benzimidazole-1,2-diamine,N2-methyl-)

• Product Name: 1H-Benzimidazole-1,2-diamine,N2-methyl-
• CAS No: 107879-46-9
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 127731
• PubChem ID: 827912
• Update Time: 2025-04-18

1H-Benzimidazole-1,2-diamine,N2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1,2-diamine,N2-methyl-
• 1-Amino-2-(methylamino)benzimidazole
• 1-Amino-2-methylaminobenzimidazole
• 1H-Benzimidazole-1,2-diamine,N2-methyl-(9CI)
• N2-Methyl-1H-benzo[d]imidazole-1,2-diamine
• SMR000225087
• N~2~-methyl-1H-benzimidazole-1,2-diamine
• MLS000699955
• CHEMBL1880559
• N2-methyl-1H-Benzimidazole-1,2-diamine
• Oprea1_112750
• 2-N-methylbenzimidazole-1,2-diamine
• HMS2551D23
• 107879-46-9
• DTXSID901282668

• Inchi： 1S/C8H10N4/c1-10-8-11-6-4-2-3-5-7(6)12(8)9/h2-5H,9H2,1H3,(H,10,11)
• InChI Key： SXJOIEGSRDDFQM-UHFFFAOYSA-N
• SMILES： N1(C(NC)=NC2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 162.0907
• Monoisotopic Mass: 162.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• PSA: 55.87